Cas no 17161-33-0 (Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl-)

Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl- structure
17161-33-0 structure
Product Name:Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl-
CAS No:17161-33-0
MF:C40H78
MW:559.047333240509
CID:137122
PubChem ID:57370509
Update Time:2025-04-19

Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • B-CAROTENE
    • ßß-Carotane
    • β-CAROTENE
    • 1H-Pyrido[1,2-c][1,3]oxazepine,octahydro
    • 3,7,12,16-tetramethyl-1,18-bis-(2,2,6-trimethyl-cyclohexyl)-octadecane
    • octahydro-pyrido[1,2-c][1,3]oxazepine
    • Perhydropyrido<1,2-c><1,3>oxazepine
    • perhydropyrido<1,2-c>oxazepine
    • ßß-Carotane500µg
    • -Carotane
    • PROVITAMIN A
    • CAROTENE, B-
    • PROVITAMIN A1
    • CAROTENE TYPE I
    • CAROTENE TYPE II
    • TRANS-B-CAROTENE
    • BETA,BETA-CAROTANE
    • BETA CAROTENE NATURAL
    • 17161-33-0
    • Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl-
    • Carotane
    • 1,1,3-trimethyl-2-[3,7,12,16-tetramethyl-18-(2,2,6-trimethylcyclohexyl)octadecyl]cyclohexane
    • Inchi: 1S/C40H78/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h31-38H,11-30H2,1-10H3
    • InChI Key: KINNMTBWIQCDPS-UHFFFAOYSA-N
    • SMILES: C1(CCC(C)CCCC(C)CCCCC(C)CCCC(C)CCC2C(C)CCCC2(C)C)C(C)CCCC1(C)C

Computed Properties

  • Exact Mass: 536.43800
  • Monoisotopic Mass: 558.61035249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 19
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 18.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Melting Point: 176-184 °C (dec.)
  • Solubility: hexane: 100 μg/mL, soluble
  • PSA: 0.00000
  • LogP: 12.60580

Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl- Security Information

  • WGK Germany:1
  • Hazard Category Code: 44
  • Safety Instruction: 7-15-18
  • FLUKA BRAND F CODES:1-8-10-16
  • RTECS:FI0329500
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